Cas no 58954-23-7 (2-Propylimidazole-4,5-dicarboxylic acid)

• Product Name: 2-Propylimidazole-4,5-dicarboxylic acid
• CAS No: 58954-23-7
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD02069629
• CID: 57345
• Update Time: 2025-05-27

2-Propylimidazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propyl-1H-imidazole-4,5-dicarboxylic acid
• 2-Propyl-1H-imidazole-4,5-dicarboxy acid
• Imidazole-4,5-dicarboxylicacid, 2-propyl- (6CI)
• IEM 1795
• 2-Propylimidazole-4,5-dicarboxylic acid

• MDL： MFCD02069629
• Inchi： 1S/C8H10N2O4/c1-2-3-4-9-5(7(11)12)6(10-4)8(13)14/h2-3H2,1H3,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： BGPZYJSOTDBJMV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=C(CCC)N1)=O

Computed Properties

• Exact Mass: 198.06400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.464
• Boiling Point: 552.885°C at 760 mmHg
• Flash Point: 552.885 ºC at 760 mmHg
• Refractive Index: 1.608
• PSA: 103.28000
• LogP: 0.75860

2-Propylimidazole-4,5-dicarboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Propylimidazole-4,5-dicarboxylic acid

2-Propylimidazole-4,5-dicarboxylic Acid (CAS No. 58954-23-7): A Comprehensive Overview

2-Propylimidazole-4,5-dicarboxylic acid (CAS No. 58954-23-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include an imidazole ring substituted with a propyl group and two carboxylic acid functionalities. These properties make it a valuable intermediate in the development of novel drugs and materials.

The structural formula of 2-propylimidazole-4,5-dicarboxylic acid is C₉H₁₁N₂O₄. The imidazole ring, a common motif in bioactive molecules, provides the compound with a range of biological activities. The presence of the propyl group and the carboxylic acid groups enhances its solubility and reactivity, making it suitable for a variety of chemical reactions and biological assays.

In the pharmaceutical industry, 2-propylimidazole-4,5-dicarboxylic acid has shown promise as a building block for the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its potential in the development of anti-inflammatory agents, antiviral compounds, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-propylimidazole-4,5-dicarboxylic acid exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

The synthetic versatility of 2-propylimidazole-4,5-dicarboxylic acid has also been highlighted in several research papers. Its ability to undergo various chemical transformations, such as esterification, amidation, and coupling reactions, makes it an attractive starting material for the synthesis of complex molecules. A notable example is its use in the preparation of imidazolium-based ionic liquids, which have found applications in catalysis and green chemistry due to their unique properties.

In the materials science domain, 2-propylimidazole-4,5-dicarboxylic acid has been investigated for its potential in developing functional materials. Research published in the Journal of Materials Chemistry reported that this compound can be used to synthesize metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have shown promise in gas storage, separation processes, and catalytic applications.

The biological activity of 2-propylimidazole-4,5-dicarboxylic acid has been another area of intense research. Studies have shown that this compound can modulate various biological pathways and interact with specific proteins. For example, a study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of 2-propylimidazole-4,5-dicarboxylic acid exhibited selective binding to G-quadruplex DNA structures, which are implicated in gene regulation and telomere maintenance.

The safety profile of 2-propylimidazole-4,5-dicarboxylic acid is an important consideration for its practical applications. Extensive toxicity studies have been conducted to ensure its safe use in pharmaceutical and industrial settings. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity or genotoxicity.

In conclusion, 2-propylimidazole-4,5-dicarboxylic acid (CAS No. 58954-23-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and biological activities make it a valuable tool for researchers and developers working on innovative solutions in these fields. Ongoing research continues to uncover new possibilities for this versatile compound.